The biosynthesis of phenols. Part X. Mutation and radioactive tracer studies relating to the biosynthesis of sulochrin
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000168
Abstract
Speculations of various authors concerning the biosynthesis of sulochrin are discussed. New evidence, derived from studies utilising mutants of Aspergillus terreus and from degradation of [14C]sulochrin prepared from cultures of this organism in media containing either [2-14C]acetic acid or [2-14C]malonic acid, favours a pathway involving combination of two units related in molecular structure to o-orsellinic acid.
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